Cas no 6670-28-6 (3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one)

3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one structure
6670-28-6 structure
Product Name:3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
CAS No:6670-28-6
MF:C10H10O
MW:146.185802936554
CID:964470
PubChem ID:302327
Update Time:2025-04-19

3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
    • ghl.PD_Mitscher_leg0.53
    • LWHHDDZFBOKZDJ-UHFFFAOYSA-N
    • DTXSID50307036
    • 4,6-Dimethylbenzocyclobut-en-1-one
    • SCHEMBL9714539
    • NSC-186240
    • 6670-28-6
    • NSC186240
    • AKOS004907558
    • Inchi: 1S/C10H10O/c1-6-3-7(2)10-8(4-6)5-9(10)11/h3-4H,5H2,1-2H3
    • InChI Key: LWHHDDZFBOKZDJ-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=C(C)C=C(C)C=21

Computed Properties

  • Exact Mass: 146.073
  • Monoisotopic Mass: 146.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.125
  • Boiling Point: 276.4°C at 760 mmHg
  • Flash Point: 116.4°C
  • Refractive Index: 1.586
  • PSA: 17.07000
  • LogP: 2.04220
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